Cas no 1807142-09-1 (3-(Chloromethyl)-4-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine)

• Product Name: 3-(Chloromethyl)-4-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine
• CAS No: 1807142-09-1
• MF: C₈H₄ClF₅IN
• MW: 371.473550796509
• CID: 4895165
• Update Time: 2025-06-22

3-(Chloromethyl)-4-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-4-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4ClF5IN/c9-1-3-5(6(10)11)4(8(12,13)14)2-16-7(3)15/h2,6H,1H2
• InChI Key： UFKHTHNPUSEVGJ-UHFFFAOYSA-N
• SMILES： IC1=C(CCl)C(C(F)F)=C(C=N1)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on 3-(Chloromethyl)-4-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine

3-(Chloromethyl)-4-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 3-(Chloromethyl)-4-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine (CAS No. 1807142-09-1) is a highly substituted pyridine derivative with a complex structure that includes multiple halogenated substituents. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its unique electronic properties and potential applications in drug design and advanced materials. The presence of chloromethyl, difluoromethyl, iodo, and trifluoromethyl groups on the pyridine ring introduces a high degree of functionalization, making it a versatile molecule for various chemical transformations.

Recent studies have highlighted the importance of such highly substituted pyridines in the development of novel pharmaceutical agents. The iodo group, in particular, has been shown to play a critical role in enhancing the bioavailability and pharmacokinetic properties of drug candidates. Researchers have also explored the use of this compound as a precursor for synthesizing bioactive molecules with improved selectivity and efficacy. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases.

In addition to its pharmacological applications, 3-(Chloromethyl)-4-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine has found utility in materials science. The molecule's ability to undergo various cross-coupling reactions has made it a valuable building block for constructing advanced organic frameworks. For example, its use in Suzuki-Miyaura coupling reactions has enabled the synthesis of novel materials with enhanced electronic properties, which are being explored for applications in optoelectronics and energy storage systems.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the installation of the chloromethyl and difluoromethyl groups through nucleophilic substitution reactions, followed by iodination at the 2-position. Recent advancements in catalytic methods have significantly improved the efficiency of these reactions, making large-scale production more feasible.

From an environmental standpoint, the stability and biodegradability of 3-(Chloromethyl)-4-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine have been extensively studied. Research indicates that while the compound exhibits high chemical stability under normal conditions, it can undergo degradation under specific environmental conditions, such as UV light exposure or microbial action. These findings are crucial for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, 3-(Chloromethyl)-4-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine (CAS No. 1807142-09-1) stands as a remarkable example of how highly functionalized molecules can contribute to diverse scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a key compound for future research and development across multiple industries.